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Compound of Interest

Compound Name:
3-Bromo-4-

(dimethylamino)benzamide

Cat. No.: B12987907

Get Quote

Part 1: Compound Identity & Physicochemical
Profiling
As a specialized intermediate in the synthesis of kinase inhibitors (e.g., FGFR1, Bcr-Abl), 3-
Bromo-4-(dimethylamino)benzamide is often not listed in standard commercial SDS

databases with full toxicological data. Consequently, this guide utilizes Read-Across Toxicology,

deriving safety parameters from its structural analogs: 3-Bromo-4-(dimethylamino)benzoic acid

and 3-Bromo-4-(methylamino)benzamide.
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Parameter Detail

Chemical Name 3-Bromo-4-(dimethylamino)benzamide

IUPAC Name 3-bromo-4-(dimethylamino)benzamide

Molecular Formula

Molecular Weight 243.10 g/mol

CAS Number (Analog)
Not widely listed.[1][2] (Ref: Acid precursor CAS

220844-83-7 [1])

Physical State
Solid (Predicted: White to pale yellow crystalline

powder)

Solubility
Soluble in DMSO, DMF; Sparingly soluble in

Methanol; Insoluble in Water

Structural Logic & Reactivity
The compound features a benzamide core stabilized by a dimethylamino electron-donating

group (EDG) and a bromine atom.

Reactivity: The amide functionality is stable but susceptible to hydrolysis under strong

acidic/basic conditions (releasing ammonia). The aryl bromide is a handle for palladium-

catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), making this a high-value

scaffold.

Safety Implication: The dimethylamino group increases lipophilicity, potentially enhancing

skin absorption compared to the naked benzamide.

Part 2: Hazard Identification & Risk Assessment
(Read-Across)
GHS Classification (Predicted)
Based on the "Read-Across" analysis of 3-Bromo-4-(dimethylamino)benzoic acid and general

halogenated benzamides [2, 3], the following GHS classifications are assigned:
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Cat 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Cat 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation Cat 2A
H319: Causes serious eye

irritation.

STOT - Single Exposure Cat 3
H335: May cause respiratory

irritation.

The "Why" Behind the Hazards
H315/H319 (Irritation): The benzamide moiety, combined with the basicity of the

dimethylamino group, creates a localized pH shift upon contact with mucous membranes,

leading to irritation.

H302 (Oral Toxicity): Halogenated aromatics often interfere with metabolic pathways in the

liver. While not acutely fatal in small doses, they are treated as "Harmful" to enforce strict

hygiene.

Visualization: Read-Across Safety Logic
The following diagram illustrates how safety data was extrapolated from validated analogs to

generate this profile.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12987907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


TARGET COMPOUND
3-Bromo-4-(dimethylamino)benzamide

(Unknown Toxicity)

PREDICTED PROFILE
Warning: Irritant (H315, H319)
Harmful if Swallowed (H302)

 Assigned Profile

ANALOG 1: Benzoic Acid Derivative
(CAS 220844-83-7)

Data: Skin/Eye Irritant

 Structural Core Similarity

FUNCTIONAL GROUP ANALYSIS
-CONH2 (Amide): Stable
-Br (Halogen): Lipophilic

-N(Me)2: Basic/Permeation Enhancer

ANALOG 2: Methylamino Benzamide
(CAS 1369885-42-6)

Data: Acute Tox 4

 Substituent Similarity

 Synthesis of Data

Click to download full resolution via product page

Figure 1: Read-Across Toxicology Logic. Safety profile derived by synthesizing data from the

acid precursor and methylamino analog.

Part 3: Safe Handling Protocol (Self-Validating
System)
As a Senior Application Scientist, I recommend treating this compound as Occupational

Exposure Band (OEB) 3 (

) until specific potency data is available. This protocol is designed to be self-validating: if a step
fails (e.g., visual dust generation), the system halts.

Engineering Controls
Primary: Chemical Fume Hood (Face velocity > 0.5 m/s).

Secondary: HEPA-filtered balance enclosure for weighing quantities > 100 mg.
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Personal Protective Equipment (PPE) Matrix
Respiratory: N95 (minimum) or P100 respirator if working outside a hood (not

recommended).

Dermal: Nitrile gloves (Double gloving recommended; 0.11 mm thickness minimum).

Ocular: Chemical splash goggles (Safety glasses are insufficient for powders that may act as

irritants).

Experimental Workflow: Weighing & Solubilization
This workflow minimizes dust exposure, the primary vector for solid intermediates.

Preparation: Place a tared vial inside the balance enclosure.

Transfer: Use a disposable antistatic spatula. Do not pour.

Solubilization (The Critical Step):

Add solvent (DMSO/DMF) immediately after weighing to suppress dust.

Self-Validation Check: If the solution turns cloudy or precipitates unexpectedly, verify pH.

Hydrolysis of the amide may have occurred (smell of ammonia indicates degradation).

Decontamination: Wipe the balance area with a methanol-dampened tissue. Dispose of the

tissue as hazardous solid waste.

Visualization: Safe Handling Decision Tree

Start: Weighing Quantity > 100mg?

Standard Fume HoodNo

HEPA Balance Enclosure

Yes
Add Solvent (DMSO/DMF)

Suppress Dust
Visual Check:

Clear Solution?

Proceed to ReactionYes

STOP: Check Purity/Hydrolysis

No (Cloudy/Ammonia Odor)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12987907/docs?utm_src=pdf-body-img#technical-guide-safety-data-handling-protocol-for-3-bromo-4-dimethylamino-benzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12987907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Safe Handling Workflow. A logic gate for engineering controls based on quantity and

visual validation of solution stability.

Part 4: Emergency Response & Disposal
First Aid Measures

Inhalation: Move to fresh air. If breathing is difficult, oxygen. Mechanism: The dimethylamino

group can cause bronchospasm in sensitized individuals.

Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol; it may enhance

transdermal absorption of the lipophilic bromide.

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.

Fire-Fighting Measures
Media: Dry chemical, CO2, or water spray.

Hazardous Combustion Products: Emits toxic fumes of Hydrogen Bromide (HBr), Nitrogen

Oxides (NOx), and Carbon Monoxide. Firefighters must wear SCBA.

Disposal Considerations
Waste Stream: Halogenated Organic Waste.

Protocol: Dissolve in a combustible solvent (e.g., acetone) and incinerate in a licensed

chemical incinerator equipped with an afterburner and scrubber (to neutralize HBr).

Environmental Note: Do not release into drains. Halogenated aromatics are persistent [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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